Cas no 1795443-45-6 (4-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide)

• Product Name: 4-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide
• CAS No: 1795443-45-6
• CID: 5369435
• Update Time: 2025-08-05

4-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-4-methylthiophene-2-carboxamide
• 4-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide

• Inchi： 1S/C13H15N4OS/c1-10-8-11(19-9-10)13(18)14-4-5-16-6-7-17-12(16)2-3-15-17/h2-3,6-9,15H,4-5H2,1H3,(H,14,18)
• InChI Key： SIXCPKBHSYZUTB-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2=C3C=CNN3C=C2)=O)SC=C(C)C=1

Additional information on 4-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide

4-Methyl-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-yl}Ethyl)Thiophene-2-Carboxamide: A Comprehensive Overview

The compound 4-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide, identified by the CAS number 1795443-45-6, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and versatility in synthetic chemistry. The molecule's structure incorporates a thiophene ring, a pyrazoloimidazole moiety, and a carboxamide group, making it a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel materials with enhanced electronic properties. The presence of the thiophene ring in 4-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide contributes to its aromatic stability and potential for use in organic electronics. Additionally, the pyrazoloimidazole group is known for its ability to act as a hydrogen bond donor or acceptor, which can significantly influence the compound's solubility and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of 4-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.

In terms of applications, this compound has shown promise in the field of pharmacology. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a potential candidate for drug development. For instance, studies have indicated that 4-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide exhibits moderate inhibitory activity against certain kinases, which are key players in various disease pathways including cancer.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes of 4-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide with target proteins, providing insights into its mechanism of action. These findings underscore the importance of this compound as a lead molecule in drug discovery programs.

In conclusion, 4-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)thiophene-2-carboxamide, with its unique structural features and versatile functional groups, represents a valuable addition to the arsenal of compounds available for research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.